Cas no 22156-51-0 (Benzeneacetonitrile, a-methyl-4-nitro-a-phenyl-)

• Product Name: Benzeneacetonitrile, a-methyl-4-nitro-a-phenyl-
• CAS No: 22156-51-0
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 255208
• PubChem ID: 211059
• Update Time: 2025-04-19

Benzeneacetonitrile, a-methyl-4-nitro-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-methyl-4-nitro-a-phenyl-
• 2-(4-nitrophenyl)-2-phenylpropanenitrile
• p-nitro-alpha-phenylhydratroponitrile
• DTXSID30944802
• SCHEMBL2815328
• CCZBAFVGPJASIZ-UHFFFAOYSA-N
• BRN 2219070
• 2-(4-Nitrophenyl)-2-phenylpropionitrile
• 2-(4-Nitro-phenyl)-2-phenyl-propionitrile
• 2-phenyl-2-( 4-nitrophenyl)-propionitrile
• 22156-51-0
• Benzeneacetonitrile, alpha-methyl-4-nitro-alpha-phenyl-
• alpha-Methyl-4-nitro-alpha-phenylbenzeneacetonitrile

• Inchi： 1S/C15H12N2O2/c1-15(11-16,12-5-3-2-4-6-12)13-7-9-14(10-8-13)17(18)19/h2-10H,1H3
• InChI Key： CCZBAFVGPJASIZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C(C#N)(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 252.08996
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 66.93